Cas no 2172611-84-4 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid)
6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid
- 2172611-84-4
- 6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid
- EN300-1480076
-
- Inchi: 1S/C27H32N2O5/c1-27(2,14-13-25(31)32)15-17-28-24(30)12-7-16-29-26(33)34-18-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-12,23H,13-18H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/b12-7+
- InChI Key: DCWZXWHQNAKDPH-KPKJPENVSA-N
- SMILES: O(C(NC/C=C/C(NCCC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480076-1.0g |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1480076-50mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1480076-100mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1480076-250mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1480076-500mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1480076-1000mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1480076-2500mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1480076-5000mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1480076-10000mg |
6-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-4,4-dimethylhexanoic acid |
2172611-84-4 | 10000mg |
$14487.0 | 2023-09-28 |
6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid
Introduction to 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid (CAS No. 2172611-84-4)
6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid (CAS No. 2172611-84-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups that contribute to its potential therapeutic applications.
The structure of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid includes a fluorene moiety, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid functionality. The presence of these functional groups makes it an attractive candidate for various biochemical and pharmaceutical applications, particularly in the development of novel drugs and therapeutic agents.
Recent research has highlighted the potential of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid in several areas. One notable application is in the field of protein chemistry, where the compound can be used as a building block for the synthesis of peptides and proteins. The Fmoc protection group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and high stability under various reaction conditions. This makes 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid an essential reagent for researchers working on peptide-based therapeutics.
In addition to its use in peptide synthesis, 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid has shown promise in the development of small molecule inhibitors. The fluorene moiety provides a rigid aromatic framework that can be tailored to interact with specific protein targets. This property is particularly useful in the design of inhibitors for enzymes involved in disease pathways, such as kinases and proteases. Recent studies have demonstrated that derivatives of this compound can effectively inhibit key enzymes in cancer and inflammatory diseases, opening up new avenues for drug discovery.
The pharmacokinetic properties of 6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid have also been investigated. Its solubility and stability are crucial factors that determine its bioavailability and therapeutic efficacy. Researchers have found that the compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various biological assays and drug delivery systems. Furthermore, the compound's stability under physiological conditions ensures that it remains active during administration and metabolism.
The safety profile of 6-4-{[(9H-fluoren - 9 - yl)methoxycarbonyl] amino} but - 2 - enamido - 4 , 4 - dimethylhexanoic acid has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile makes it a promising candidate for further clinical development.
In conclusion, 6 - 4 - {[(9H - fluoren - 9 - yl)methoxycarbonyl] amino} but - 2 - enamido - 4 , 4 - dimethylhexanoic acid (CAS No . 2172611 - 84 - 4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to explore its potential in various disease areas, highlighting its significance in modern drug discovery efforts.
2172611-84-4 (6-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-4,4-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)